Sodium L-glutamate Sodium L-glutamate Disodium L-glutamate is an organic sodium salt that is the disodium salt of L-glutamic acid. It contains a L-glutamate(2-).
One of the FLAVORING AGENTS used to impart a meat-like flavor.
Brand Name: Vulcanchem
CAS No.: 16690-92-9
VCID: VC21063148
InChI: InChI=1S/C5H9NO4.Na/c6-3(5(9)10)1-2-4(7)8;/h3H,1-2,6H2,(H,7,8)(H,9,10);/t3-;/m0./s1
SMILES: C(CC(=O)[O-])C(C(=O)[O-])N.[Na+].[Na+]
Molecular Formula: C5H9NNaO4
Molecular Weight: 170.12 g/mol

Sodium L-glutamate

CAS No.: 16690-92-9

Cat. No.: VC21063148

Molecular Formula: C5H9NNaO4

Molecular Weight: 170.12 g/mol

* For research use only. Not for human or veterinary use.

Sodium L-glutamate - 16690-92-9

Specification

Description Disodium L-glutamate is an organic sodium salt that is the disodium salt of L-glutamic acid. It contains a L-glutamate(2-).
One of the FLAVORING AGENTS used to impart a meat-like flavor.
CAS No. 16690-92-9
Molecular Formula C5H9NNaO4
Molecular Weight 170.12 g/mol
IUPAC Name disodium;(2S)-2-aminopentanedioate
Standard InChI InChI=1S/C5H9NO4.Na/c6-3(5(9)10)1-2-4(7)8;/h3H,1-2,6H2,(H,7,8)(H,9,10);/t3-;/m0./s1
Standard InChI Key UVZZAUIWJCQWEO-DFWYDOINSA-N
Isomeric SMILES C(CC(=O)O)[C@@H](C(=O)O)N.[Na]
Impurities Monosodium glutamate is contaminated by sodium chloride, but as a food flavoring material this is generally of no consequence.
Limits of impurities: Chlorides, 0.2%; Arsenic, 3 ppm (as As); Heavy metals, 20 ppm; Lead, 10 ppm
SMILES C(CC(=O)[O-])C(C(=O)[O-])N.[Na+].[Na+]
Canonical SMILES C(CC(=O)O)C(C(=O)O)N.[Na]
Boiling Point 225 °C (decomposes)
Colorform White free flowing crystals or crystalline powder
Forms rhombic prisms when crystallized from wate
Melting Point 450 °F (Decomposes) (NTP, 1992)

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator